Cas no 2227940-54-5 (tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate)

• Product Name: tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate
• CAS No: 2227940-54-5
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5814851
• PubChem ID: 165736963
• Update Time: 2025-06-26

tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1883077
• tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate
• 2227940-54-5

• Inchi： 1S/C13H25NO4/c1-10(15)5-6-13(7-8-17-9-13)14-11(16)18-12(2,3)4/h10,15H,5-9H2,1-4H3,(H,14,16)/t10-,13?/m0/s1
• InChI Key： BXJOODNQJVVEOG-NKUHCKNESA-N
• SMILES： O1CCC(C1)(CC[C@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate

Professional Introduction to Compound with CAS No. 2227940-54-5 and Product Name: *tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate*

Compound with the CAS number 2227940-54-5 and the product name tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a carbamate moiety linked to an oxolan ring, make it a subject of intense interest among researchers exploring novel pharmacophores.

The molecular framework of this compound is meticulously designed to interact with biological targets in a specific manner. The tert-butyl group, known for its steric hindrance properties, plays a crucial role in modulating the compound's solubility and metabolic stability. This feature is particularly important in pharmaceutical applications, where the bioavailability and duration of action of a drug are critical factors. The carbamate functional group, on the other hand, contributes to the compound's ability to form hydrogen bonds with biological molecules, enhancing its binding affinity and selectivity.

The presence of the oxolan ring, a five-membered heterocyclic structure containing an oxygen atom, adds another layer of complexity to the compound's interactions with biological systems. Oxolan derivatives have been widely studied for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The specific stereochemistry of the oxolan ring, denoted as (3S), further refines the compound's pharmacological profile by influencing its interactions with enzymes and receptors.

In recent years, there has been growing interest in the development of chiral drugs, which are drugs that exist as stereoisomers but exhibit different biological activities due to their distinct spatial arrangements. The stereochemistry of the 3S-isomer in this compound is particularly noteworthy, as it may confer enhanced efficacy or reduced side effects compared to its enantiomer. This aspect has prompted researchers to explore synthetic strategies that allow for the precise control of stereochemical outcomes during drug development.

The 3-hydroxybutyl side chain attached to the oxolan ring introduces another important functional group that can participate in various chemical reactions and biological interactions. Hydroxyl groups are known for their ability to engage in hydrogen bonding, which can significantly influence the compound's solubility and binding affinity. Additionally, hydroxyl-containing compounds have been implicated in numerous biological pathways, making them attractive candidates for therapeutic intervention.

The synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include the formation of the oxolan ring through intramolecular cyclization reactions, followed by functionalization with the carbamate group and subsequent introduction of the tert-butyl moiety. Each step requires precise control over reaction parameters such as temperature, pressure, and catalyst selection to achieve optimal results.

The potential applications of this compound are vast and span multiple areas of biomedical research. One particularly promising area is its use as an intermediate in the synthesis of novel therapeutic agents. The unique structural features of this molecule make it a versatile building block that can be modified further to develop drugs targeting specific diseases or conditions. For instance, modifications to the hydroxyl or carbamate groups could enhance its interactions with particular enzymes or receptors involved in metabolic disorders or inflammatory diseases.

Another exciting application lies in its potential use as a chiral catalyst or ligand in asymmetric synthesis. The presence of multiple stereocenters makes this compound an excellent candidate for designing catalysts that can selectively produce enantiomerically pure compounds. Such catalysts are invaluable in pharmaceutical manufacturing, where high enantiomeric purity is often required for regulatory approval and therapeutic efficacy.

The investigation into this compound's biological activity has already yielded promising results. Preliminary studies suggest that it exhibits inhibitory effects on certain enzymes implicated in cancer progression. The mechanism by which this compound exerts its effects appears to involve disruption of key signaling pathways that drive tumor growth and metastasis. Further research is needed to fully elucidate these mechanisms and explore potential therapeutic applications.

In addition to its potential as an anti-cancer agent, this compound may also have applications in other areas such as neurology and infectious diseases. The ability of hydroxyl-containing compounds to interact with biological targets suggests that they could be developed into treatments for neurological disorders characterized by abnormal protein aggregation or metabolic imbalances. Similarly, modifications designed to enhance binding affinity could lead to novel antibiotics or antiviral agents.

The development of new synthetic methodologies for constructing complex molecules like this one continues to drive innovation in chemical research. Techniques such as flow chemistry and biocatalysis offer new ways to streamline synthetic processes while maintaining high levels of selectivity and efficiency. These advancements not only accelerate drug discovery but also make it possible to explore more complex molecular architectures that were previously inaccessible.

In conclusion, Compound with CAS number 2227940-54-5 and product name tert-butyl N-{3-[(3S)-3-hydroxybutyl]oxolan-3-yl}carbamate represents a significant contribution to the field of chemical and biomedical research. Its unique structural features offer numerous opportunities for further exploration in drug development and therapeutic interventions. As research continues into its biological activity and synthetic potential, this compound is poised to play a crucial role in advancing our understanding of disease mechanisms and developing new treatments.